Cas no 1820747-36-1 (dihydrochloride)

• Product Name: dihydrochloride
• CAS No: 1820747-36-1
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• MDL: MFCD29034053
• CID: 5172222
• PubChem ID: 119056991
• Update Time: 2025-07-23

dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine
• dihydrochloride

• MDL： MFCD29034053
• Inchi： 1S/C8H10N2.ClH/c1-6-4-8-7(10-5-6)2-3-9-8;/h4-5,9H,2-3H2,1H3;1H
• InChI Key： UYLJDFDVVPZVMI-UHFFFAOYSA-N
• SMILES： CC1=CN=C2CCNC2=C1.Cl

Additional information on dihydrochloride

Introduction to CAS No 1820747-36-1 and Its Dihydrochloride Form

The compound with the chemical identifier CAS No 1820747-36-1 has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This compound, particularly in its dihydrochloride form, has been the subject of extensive studies aimed at elucidating its mechanisms of action and exploring its suitability for various medical conditions. The dihydrochloride salt is particularly noteworthy for its enhanced solubility and bioavailability, which are critical factors in drug formulation and delivery.

In recent years, the investigation of CAS No 1820747-36-1 has been complemented by advancements in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict the interactions of the compound with biological targets with greater precision. The dihydrochloride form, in particular, has been found to exhibit strong binding affinity to certain enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents. For instance, studies have shown that this compound interacts with proteins involved in metabolic pathways, suggesting potential applications in treating metabolic disorders.

The pharmacokinetic profile of CAS No 1820747-36-1 dihydrochloride has also been a focal point of research. The dihydrochloride salt exhibits favorable pharmacokinetic properties, including a reasonable half-life and efficient absorption rates. These characteristics are essential for ensuring that the drug remains active in the body long enough to achieve therapeutic effects while minimizing side effects. Furthermore, the solubility of the dihydrochloride form allows for flexible dosing regimens and formulation into various delivery systems, such as oral tablets and injectables.

One of the most exciting areas of research involving CAS No 1820747-36-1 dihydrochloride is its potential role in addressing neurological disorders. Preliminary studies have indicated that this compound may modulate neurotransmitter activity by interacting with specific receptors in the brain. This interaction could potentially lead to new treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The ability of the dihydrochloride form to cross the blood-brain barrier efficiently has made it an attractive candidate for these applications.

Another significant area of investigation is the compound's anti-inflammatory properties. Chronic inflammation is a contributing factor in numerous diseases, including cardiovascular disorders and autoimmune conditions. Research has demonstrated that CAS No 1820747-36-1 dihydrochloride can inhibit inflammatory pathways by modulating key signaling molecules. This anti-inflammatory action could make it a valuable therapeutic agent for managing inflammation-related diseases without the side effects associated with traditional anti-inflammatory drugs.

The synthesis and purification of CAS No 1820747-36-1 dihydrochloride have also been optimized to meet pharmaceutical standards. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are crucial for pharmaceutical applications. The development of efficient synthetic routes not only reduces production costs but also enhances scalability, making it feasible to produce sufficient quantities for clinical trials and commercialization.

Regulatory considerations play a vital role in the development and approval of new pharmaceutical compounds. The regulatory landscape for drugs like CAS No 1820747-36-1 dihydrochloride requires rigorous testing to demonstrate safety and efficacy. Researchers have been working closely with regulatory agencies to ensure that all necessary clinical trials are conducted according to established guidelines. The positive outcomes from these trials could pave the way for regulatory approval and eventual market entry.

The future prospects for CAS No 1820747-36-1 dihydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug delivery systems, such as nanotechnology-based formulations, are being explored to enhance the compound's bioavailability and target specificity. Additionally, combination therapies involving dihydrochloride with other drugs are being investigated to improve treatment outcomes for complex diseases.

In conclusion, CAS No 1820747-36-1 dihydrochloride represents a significant advancement in pharmaceutical research with its unique chemical properties and potential therapeutic benefits. The enhanced solubility, bioavailability, and interaction profiles of this compound make it a compelling candidate for treating various medical conditions. As research continues to uncover new applications and optimize formulations, dihydrochloride is poised to play a crucial role in shaping the future of medicine.